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Compound of Interest

Compound Name:

2,2'-

BIS(METHOXYMETHOXY)-1,1'-

BINAPHTHALENE

Cat. No.: B114958 Get Quote

An In-depth Technical Guide to the Safe Handling of 2,2'-BIS(METHOXYMETHOXY)-1,1'-
BINAPHTHALENE

This guide provides comprehensive safety and handling information for 2,2'-
BIS(METHOXYMETHOXY)-1,1'-BINAPHTHALENE, intended for researchers, scientists, and

professionals in drug development and chemical synthesis.

Chemical Identification
Property Value

Chemical Name 2,2'-Bis(methoxymethoxy)-1,1'-binaphthalene

Molecular Formula C24H22O4[1][2][3][4][5]

Molecular Weight 374.43 g/mol

CAS Numbers
74292-20-9 (racemic)[2], 173831-50-0 ((R)-

enantiomer)[6], 142128-92-5 ((S)-enantiomer)[3]

Appearance Solid, White solid[7], Colorless solid[2]

Melting Point
92-96 °C (racemic)[1], 101-105 °C ((R)-

enantiomer)
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Hazard Identification and Classification
This chemical is classified as hazardous. The primary hazards are serious eye damage and

long-term adverse effects on the aquatic environment.

GHS Classification:

Eye Damage/Irritation, Category 1

Hazardous to the aquatic environment, acute hazard, Category 1

Hazardous to the aquatic environment, long-term hazard, Category 1

Signal Word: Danger

Hazard Pictograms:

corrosive environment

Hazard Statements:

H318: Causes serious eye damage.

H410: Very toxic to aquatic life with long lasting effects.

H413: May cause long lasting harmful effects to aquatic life.

Precautionary Statements:

P273: Avoid release to the environment.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P391: Collect spillage.

P501: Dispose of contents/container to an approved waste disposal plant.
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Safe Handling and Storage
Adherence to proper laboratory protocols is essential when handling this compound.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure.

Personal Protective Equipment (PPE)

Eyeshields / Goggles

Chemical-Resistant Gloves

Dust Mask (Type N95)

Lab Coat

Researcher

Wear

Wear

Wear

Wear

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment (PPE).

Engineering Controls
Work in a well-ventilated area.

Use a local exhaust ventilation system to minimize dust inhalation.

Handling Procedures
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A systematic approach to handling ensures safety at every step.

Start

Receiving and Unpacking

Store in a cool, dry,
well-ventilated area

Weighing and Aliquoting
(in ventilated enclosure)

Use in Reaction
(under inert atmosphere if required)

Waste Collection
(Hazardous Waste)

Dispose according to regulations

End

Click to download full resolution via product page

Caption: Safe Handling Workflow.
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Storage
Store in a tightly closed container in a dry and well-ventilated place.

This compound is classified under Storage Class 11: Combustible Solids.

First-Aid Measures
In case of exposure, immediate action is crucial.

Exposure Route First-Aid Procedure

Eye Contact

Rinse immediately with plenty of water and seek

medical advice.[1] If contact lenses are worn,

remove them if it is easy to do so and continue

rinsing.

Skin Contact
Take off all contaminated clothing immediately.

Rinse skin with water.

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Get medical advice if

you feel unwell.

Ingestion
Rinse mouth. Do NOT induce vomiting. Seek

medical attention.

Fire-Fighting Measures
Suitable extinguishing media: Water spray, carbon dioxide (CO2), dry chemical, or chemical

foam.[8]

Hazardous combustion products: Carbon monoxide (CO) and Carbon dioxide (CO2).[8]

Protective equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures
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Personal precautions: Use personal protective equipment. Avoid dust formation. Avoid

breathing vapors, mist, or gas. Ensure adequate ventilation.

Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains. Discharge into the environment must be avoided.[1]

Methods for cleaning up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.

Disposal Considerations
Dispose of this material and its container as hazardous waste.[1]

Disposal must be in accordance with local and national regulations.

Experimental Protocol: Synthesis
2,2'-Bis(methoxymethoxy)-1,1'-binaphthalene is often synthesized from the corresponding

(R)- or (S)-BINOL. The following is a general procedure based on literature.[7][9]
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Synthetic Pathway

(R)-BINOL

NaH in anhydrous THF
(0 °C)

Deprotonation

Chloromethyl methyl ether (MOMCl)
(slow addition)

Alkylation

Aqueous Workup and Extraction

Quenching

Purification
(e.g., Recrystallization)

2,2'-Bis(methoxymethoxy)
-1,1'-binaphthalene

Click to download full resolution via product page

Caption: General Synthetic Workflow.

Detailed Methodology:
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Under an inert atmosphere (e.g., nitrogen), (R)-1,1'-bi-2-naphthol is suspended in an

anhydrous solvent like dichloromethane or THF.[7][9]

The suspension is cooled in an ice bath.[7]

A base, such as N,N-Diisopropylethylamine or Sodium Hydride (NaH), is added.[7][9]

Chloromethyl methyl ether is then added dropwise to the reaction mixture.[7][9]

The reaction is allowed to warm to room temperature and stirred for several hours.[7][9]

The reaction is monitored by Thin Layer Chromatography (TLC).[7]

Upon completion, the reaction is quenched with water and the product is extracted with an

organic solvent.[7]

The combined organic layers are washed, dried, and concentrated under reduced pressure.

[7]

The crude product is then purified, typically by recrystallization.[7]

This technical guide is intended to provide essential safety and handling information. It is not a

substitute for a thorough risk assessment before use. Always consult the most current Safety

Data Sheet (SDS) from the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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